5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: N-[3-[3-hydroxy-5-(trifluoromethoxy)phenyl]phenyl]methanesulfonamide
• InChI: InChI=1S/C14H12F3NO4S/c1-23(20,21)18-11-4-2-3-9(5-11)10-6-12(19)8-13(7-10)22-14(15,16)17/h2-8,18-19H,1H3
• InChI Key: KMSJSMZULRGINP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C14H12F3NO4S
• DSSTOX Substance ID: DTXSID30686755
• Molecular Weight: 347.31 g/mol
• CAS RN: 1261896-31-4

Description

5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) is an important reagent used in a variety of scientific research applications. It is a synthetic derivative of phenol and has a unique combination of properties that make it ideal for use in a range of laboratory experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this important reagent.

Scientific Research Applications

5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in the synthesis of metal complexes. It is also used as a reactant in the synthesis of pharmaceuticals, and as a catalyst in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) is not well understood. However, it is believed that the molecule acts as a Lewis base, forming a complex with an electron-rich metal ion. This complex then reacts with other molecules, leading to the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) are not well understood. However, it is believed that the molecule may interact with certain enzymes and proteins, leading to changes in their activity. In addition, the molecule may also interact with DNA and RNA, leading to changes in gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) in laboratory experiments is that it is relatively inexpensive and easy to obtain. In addition, the molecule is relatively stable and can be stored for long periods of time without degradation. However, the molecule is highly toxic and should be handled with care. In addition, the molecule is highly reactive and can lead to unwanted side reactions.

Future Directions

Given the wide range of applications of 5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%), there are numerous potential future directions for research. These include further investigation into the biochemical and physiological effects of the molecule, as well as its use in the synthesis of novel compounds. In addition, research could be conducted into the use of the molecule as a catalyst for the synthesis of polymers and other materials. Finally, research could be conducted into the use of the molecule as a ligand in the synthesis of metal complexes.

Synthesis Methods

5-(3-Methylsulfonylaminophenyl)-3-trifluoromethoxyphenol (95%) is synthesized by the reaction of 3-methylsulfonylaminophenol with trifluoromethoxybenzene in the presence of a base. The reaction is typically performed in a polar solvent such as ethanol or methanol, at a temperature of around 80°C. The reaction typically yields a 95% pure product.